Cas no 142-71-2 (Copper(II) Acetate, Anhydrous)

• Product Name: Copper(II) Acetate, Anhydrous
• CAS No: 142-71-2
• MF: C₄H₆CuO₄
• MW: 181.634043216705
• MDL: MFCD00008690
• CID: 36502
• Update Time: 2026-05-14

Copper(II) Acetate, Anhydrous Chemical and Physical Properties

Names and Identifiers

• Copper(II) acetate
• COPPER ACETATE
• CUPRIC ACETATE
• acetatedecuivre
• acetatedecuivre(french)
• aceticacid,copper(2+)
• Aceticacid,copper(2+)salt
• aceticacid,copper(2++)salt
• aceticacid,cupricsalt
• Copper(2+)acetate
• copper(2+)diacetate
• copperacetate(cu(c2h3o2)2)
• copperdiacetate
• crystallizedverdigris
• crystalsofvenus
• Cupricacetate,anhydrous
• cupricdiacetate
• Copper(II) acetate anhydrous
• acetic acid copper(2+) salt (2:1)
• octanmednaty
• Cupper acetate
• neutralverdigris
• BARFOED'S REAGENT
• 醋酸铜
• Copper diacetate
• Copper(II)acetate
• Venus copper
• Cupric diacetate
• Copper(2+) diacetate
• Neutral verdigris
• Crystals of venus
• Copper di(acetate)
• Crystallized verdigris
• Copper(2+) acetate
• Octan mednaty [Czech]
• Cupric acetate,anhydrous
• Acetic acid, cupric salt
• Acetate de cuivre [French]
• Copper acetate (Cu(OAc)2)
• Acetic acid copper(2+) salt
• Acetic acid, copper(2+) salt
• Copper acetate (Cu(C2H3O2)2)
• Copper(II) Acetate, Anhydrous

• MDL： MFCD00008690
• Inchi： 1S/2C2H4O2.Cu/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2
• InChI Key： OPQARKPSCNTWTJ-UHFFFAOYSA-L
• SMILES： [Cu+2].[O-]C(C([H])([H])[H])=O.[O-]C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 122.95100
• Monoisotopic Mass: 180.95621
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 25.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: blue colored crystal
• Density: 1.0680
• Melting Point: 115 ºC
• Boiling Point: 117.1 °C at 760 mmHg
• Flash Point: 40 °C
• Water Partition Coefficient: Soluble in water and alcohol. Slightly soluble in ether and glycerol.
• Stability/Shelf Life: hygroscopic
• PSA: 37.30000
• LogP: 0.08840
• Merck: 14,2624
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water (6.79 g/100 ml, 25 OC), acetic acid and pyridine, insoluble in ether.

Copper(II) Acetate, Anhydrous Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335,H400
• Warning Statement： P261,P273,P305+P351+P338
• Hazardous Material transportation number：UN 3077
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-50/53
• Safety Instruction： S26-S60-S61
• FLUKA BRAND F CODES：3-10
• RTECS：AG3480000
• Hazardous Material Identification：
• HazardClass：9
• TSCA：Yes
• Storage Condition：The warehouse is ventilated, low-temperature and dry, and stored separately from acids
• Risk Phrases：R22; R36/37/38; R50/53
• Safety Term：S26;S60;S61

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds